N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H21N3O3S/c1-14-9-15(2)11-17(10-14)24-6-5-22-21(24)28-13-20(25)23-16-3-4-18-19(12-16)27-8-7-26-18/h3-6,9-12H,7-8,13H2,1-2H3,(H,23,25)
• InChI Key: GSRFZTXDGSIHNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC4=C(C=C3)OCCO4)C
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has been conducted on the synthesis of various derivatives related to the chemical structure of interest, showing potential antibacterial and antioxidant activities. For instance, studies on derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones have demonstrated good antibacterial and potent antioxidant activities against specific bacteria such as Staphylococcus aureus (Subbulakshmi N. Karanth et al., 2019). Similarly, research into N-substituted-N-(2,3-Dihydro-[1,4]benzodioxin-6-yl)-4-acetamidobenzenesulfonamides has highlighted their valuable antibacterial agents against various Gram-negative and Gram-positive strains (M. Abbasi et al., 2016).

Enzyme Inhibition for Therapeutic Applications

Compounds with the benzodioxane moiety, including those structurally related to the chemical of interest, have been investigated for their enzyme inhibitory activities. A particular study synthesized new sulfonamides incorporating benzodioxane and acetamide moieties, showing substantial inhibitory activity against yeast α-glucosidase and weak activity against acetylcholinesterase, suggesting potential for treating diseases like diabetes and Alzheimer's (M. Abbasi et al., 2019).

Antimicrobial and Antifungal Agents

Another area of research involves the synthesis of compounds for antimicrobial and antifungal applications. A study reported the creation of 2-[(4-Chlorophenyl)sulfonylamino]-N-(un/substituted-phenyl)acetamides, showing suitable antibacterial and antifungal potential with low hemolytic activity, indicating their promise as antibacterial and antifungal agents (M. Abbasi et al., 2020).